2-(3,4-Dichlorophenyl)-1,3-dithiolane

• CAS No.: 83521-69-1
• Molecular Formula: C9H8Cl2S2
• Molecular Weight: 251.2 g/mol
• IUPAC Name: 2-(3,4-dichlorophenyl)-1,3-dithiolane
• InChI: InChI=1S/C9H8Cl2S2/c10-7-2-1-6(5-8(7)11)9-12-3-4-13-9/h1-2,5,9H,3-4H2
• InChI Key: KRHVSKHNFWHHLE-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(S1)C2=CC(=C(C=C2)Cl)Cl

Description

2-(3,4-Dichlorophenyl)-1,3-dithiolane is an organic compound characterized by the presence of a dithiolane ring attached to a dichlorophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(3,4-Dichlorophenyl)-1,3-dithiolane typically involves the reaction of 3,4-dichlorobenzaldehyde with 1,2-ethanedithiol in the presence of an acid catalyst. The reaction proceeds through the formation of a thioacetal intermediate, which cyclizes to form the dithiolane ring.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the final product. Common industrial methods involve the use of continuous flow reactors to maintain consistent reaction conditions and improve efficiency.

Chemical Reactions Analysis

Types of Reactions: 2-(3,4-Dichlorophenyl)-1,3-dithiolane undergoes various chemical reactions, including:

Oxidation: The dithiolane ring can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form the corresponding thiol derivatives.

Substitution: The dichlorophenyl group can undergo nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid are commonly used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are employed.

Substitution: Nucleophiles such as amines or thiols are used under basic conditions.

Major Products Formed:

Oxidation: Sulfoxides and sulfones.

Reduction: Thiol derivatives.

Substitution: Substituted dichlorophenyl derivatives.

Scientific Research Applications

2-(3,4-Dichlorophenyl)-1,3-dithiolane has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the synthesis of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(3,4-Dichlorophenyl)-1,3-dithiolane involves its interaction with molecular targets through its dithiolane ring and dichlorophenyl group. The compound can form covalent bonds with nucleophilic sites on proteins and enzymes, leading to the modulation of their activity. This interaction can result in various biological effects, depending on the specific target and pathway involved.

Comparison with Similar Compounds

3,4-Dichlorophenyl isocyanate: Used as a chemical intermediate in organic synthesis.

3,4-Dichlorophenylacetic acid: Utilized in the synthesis of pharmaceuticals and agrochemicals.

3,4-Dichlorophenylacetonitrile: Employed in the preparation of various organic compounds.

Uniqueness: 2-(3,4-Dichlorophenyl)-1,3-dithiolane is unique due to its dithiolane ring, which imparts distinct chemical reactivity and potential biological activity. This sets it apart from other dichlorophenyl derivatives, making it a valuable compound for research and industrial applications.